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Compound of Interest

Compound Name: 1-Bromodocosane

Cat. No.: B1265600

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the melting and boiling points of 1-
Bromodocosane, a long-chain alkyl halide. The document outlines its key physical constants,
detailed experimental protocols for their determination, and a logical workflow for these
analytical procedures.

Physicochemical Data of 1-Bromodocosane

1-Bromodocosane (C22H45Br) is a solid, long-chain alkyl bromide.[1] Its physical properties,
particularly its melting and boiling points, are critical for its application in organic synthesis and
materials science. These constants provide insights into its purity, molecular structure, and the
intermolecular forces present.[2][3][4]

Table 1: Key Physicochemical Properties of 1-Bromodocosane
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Property Value Conditions

Melting Point 44-46 °C (lit.)[1][516117]

Boiling Point 225 °C at 0.6 mm Hg (lit.)[1][5][6]
Alternate Boiling Point 403.8 °C at 760 mmHg[1]
Molecular Weight 389.5 g/mol

Appearance Off-white solid [1]

Experimental Protocols

The determination of accurate melting and boiling points is fundamental for compound
identification and purity assessment.[2][8] The following are detailed methodologies for these
measurements.

This method is widely used for determining the melting point of a crystalline solid.[8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[8]

Glass capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle
Procedure:

e Sample Preparation: Ensure the 1-Bromodocosane sample is completely dry.[9] If the
crystals are large, gently pulverize them into a fine powder using a mortar and pestle.[9]

o Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the
powdered sample. A small amount of the solid will be forced into the tube.[9]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.lookchem.com/ProductWholeProperty_LCPL293579.htm
https://www.chemwhat.com/1-bromodocosane-cas-6938-66-5/
https://buildingblock.bocsci.com/product/1-bromodocosane-cas-6938-66-5-97137.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0240075.htm
https://www.lookchem.com/ProductWholeProperty_LCPL293579.htm
https://www.chemwhat.com/1-bromodocosane-cas-6938-66-5/
https://buildingblock.bocsci.com/product/1-bromodocosane-cas-6938-66-5-97137.html
https://www.lookchem.com/ProductWholeProperty_LCPL293579.htm
https://www.lookchem.com/ProductWholeProperty_LCPL293579.htm
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.01%3A_Melting_Point/6.1D%3A__Step-by-Step_Procedures_for_Melting_Point_Determination
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory
- Check Availability & Pricing

o Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
cause the solid to fall to the bottom.[9] To achieve dense packing, drop the capillary tube,
sealed-end down, through a long, narrow glass tube onto the benchtop. Repeat until the

sample is packed to a height of 2-3 mm.[9]
e Measurement:
o Place the packed capillary tube into the heating block of the melting point apparatus.[3][9]

o For an unknown compound, a preliminary rapid heating (10-20 °C per minute) can be
performed to find an approximate melting range.[2][9]

o For an accurate measurement, use a fresh sample. Heat rapidly to about 20 °C below the
expected melting point (approx. 24 °C for 1-Bromodocosane).[9]

o Decrease the heating rate to 1-2 °C per minute to ensure thermal equilibrium between the

sample, heating block, and thermometer.[2][8]
e Recording the Melting Range:
o Record the temperature at which the first droplet of liquid appears.

o Record the temperature at which the entire sample has completely melted into a clear

liquid.

o The recorded melting point should be a range (e.g., 44-46 °C). A narrow range (0.5-1.0 °C)
is indicative of a pure compound.[3][8]

Due to the high boiling point of 1-Bromodocosane at atmospheric pressure, distillation under
reduced pressure is necessary to prevent decomposition. The Thiele tube method is a
convenient micro-scale technique for this determination.[10]

Apparatus:
e Thiele tube

e Heat-resistant mineral oil
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Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Thermometer

Vacuum source and manometer

Heating source (e.g., Bunsen burner)
Procedure:

e Setup: Attach a small test tube containing 0.5 mL of 1-Bromodocosane to a thermometer
using a rubber band. The bottom of the test tube should be aligned with the thermometer
bulb.[10]

o Capillary Insertion: Place a capillary tube (the same type used for melting points) into the test
tube with its open end down.[10]

o Assembly: Clamp the Thiele tube and fill it with mineral oil until the side arm is about two-
thirds full. Insert the thermometer and sample assembly into the Thiele tube, ensuring the
sample is immersed in the oil.[10] Connect the side arm of the Thiele tube to a vacuum
source with a manometer in the line.

e Measurement:
o Evacuate the system to the desired pressure (e.g., 0.6 mm Hg).

o Gently heat the side arm of the Thiele tube. The convection currents in the oil will ensure
uniform heating.[10]

o As the temperature rises, air trapped in the capillary tube will bubble out.

o Continue heating until a rapid and continuous stream of bubbles emerges from the
capillary tube. This indicates the liquid has reached its boiling point at that pressure.

o Remove the heat source and allow the apparatus to cool slowly.
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e Recording the Boiling Point: The moment the bubbling stops and the liquid just begins to
enter the capillary tube, record the temperature. This temperature is the boiling point of the

liquid at the recorded pressure.

Workflow Visualization

The following diagram illustrates the logical workflow for the determination and reporting of the
physicochemical properties of a compound like 1-Bromodocosane.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1265600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Phase 1: Preparation & Initial Analysis

Obtain Pure Sample
of 1-Bromodocosane

'

Sample Drying
(e.g., under vacuum)

.

Rapid MP Determination
(Approximate Range)

.

Rapid BP Determination
(Approximate Range)

Phase 2: Accurate Measurement

Prepare Capillary
(2-3 mm packed height)

Prepare Reduced
Pressure BP Setup

Slow Heating MP Measurement
(2-2 °C/min)

Slow Heating BP Measurement
(at constant pressure)

Phase 3: Data Analysis & Reporting

Record MP Range
(Onset to Clear Point)

Record BP & Pressure

v

Final Report Generation

Assess Purity
(via MP range width)

Click to download full resolution via product page

Caption: Workflow for Physicochemical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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